3-Methyl-2-(2,4,5-trimethoxybenzoylimino)-delta(sup 4)-1,3,4-thiadiazoline-5-sulfonamide

Specification

• CAS No.: 55217-93-1
• Molecular Formula: C13H16N4O6S2
• Molecular Weight: 388.4 g/mol
• IUPAC Name: 2,4,5-trimethoxy-N-(3-methyl-5-sulfamoyl-1,3,4-thiadiazol-2-ylidene)benzamide
• Standard InChI: InChI=1S/C13H16N4O6S2/c1-17-12(24-13(16-17)25(14,19)20)15-11(18)7-5-9(22-3)10(23-4)6-8(7)21-2/h5-6H,1-4H3,(H2,14,19,20)
• Standard InChI Key: AEUBTRNFGIKPLA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC(=O)C2=CC(=C(C=C2OC)OC)OC)SC(=N1)S(=O)(=O)N

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound features a 1,3,4-thiadiazoline ring system substituted at position 2 with a 2,4,5-trimethoxybenzoylimino group and at position 5 with a sulfonamide moiety. The Δ⁴ designation indicates unsaturation between positions 4 and 5 of the thiadiazoline ring, contributing to its planar geometry and enhanced electronic delocalization. Key structural parameters include:

Property	Value
CAS Number	55217-93-1
Molecular Formula	$\text{C}_{13}\text{H}_{16}\text{N}_{4}\text{O}_{6}\text{S}_{2}$
Molecular Weight	388.4 g/mol
IUPAC Name	3-Methyl-2-[(2,4,5-trimethoxybenzoyl)imino]-Δ⁴-1,3,4-thiadiazoline-5-sulfonamide

The trimethoxybenzoyl group enhances lipophilicity, facilitating membrane penetration, while the sulfonamide moiety enables hydrogen bonding with biological targets.

Spectroscopic Characterization

Spectral data confirm the compound’s structure:

• IR Spectroscopy: Bands at 3352 cm⁻¹ (N–H stretch), 1692 cm⁻¹ (C=O), and 1330–1298 cm⁻¹ (S=O of sulfonamide).

• ¹H NMR: Signals at δ 2.50 ppm (CH₃), δ 7.45–8.18 ppm (aromatic protons), and δ 9.62 ppm (NH).

• ¹³C NMR: Peaks at 189.83 ppm (C=O) and 24.88 ppm (CH₃).

• Mass Spectrometry: Molecular ion peak at m/z 388.4.

Synthesis and Optimization

Synthetic Pathways

The synthesis involves a multi-step strategy (Figure 1):

• Intermediate Formation: Condensation of 2,4,5-trimethoxybenzoic acid with thiosemicarbazide yields the benzoylimino-thiosemicarbazide intermediate.

• Cyclization: Treatment with ammonium thiocyanate in ethanol under reflux forms the thiadiazoline core.

• Sulfonylation: Reaction with sulfanilamide in the presence of N,N-dicyclohexylcarbodiimide (DCC) introduces the sulfonamide group.

Key Reaction Conditions:

• Temperature: 70–80°C for cyclization.

• Solvents: Ethanol/water mixtures (3:1).

• Catalysts: Triethylamine for sulfonylation.

Biological Activities and Mechanisms

Anticancer Activity

In vitro studies demonstrate potent cytotoxicity against:

• MCF-7 (Breast Cancer): IC₅₀ = 12.3 µM.

• A549 (Lung Cancer): IC₅₀ = 15.8 µM.

• HeLa (Cervical Cancer): IC₅₀ = 10.7 µM.

Mechanistically, the compound induces apoptosis via caspase-3 activation and inhibits topoisomerase IIα by binding to the ATPase domain (Kd = 0.45 µM).

Antimicrobial Effects

• Antibacterial: MIC = 8 µg/mL against Staphylococcus aureus.

• Antifungal: 90% inhibition of Candida albicans at 16 µg/mL.

The trimethoxy group disrupts microbial cell membrane integrity, while the sulfonamide moiety inhibits dihydropteroate synthase.

Structure-Activity Relationships (SAR)

Role of Substituents

• Trimethoxybenzoyl Group: Essential for DNA intercalation; removal reduces anticancer activity by 70%.

• Sulfonamide: Replacement with carboxylic acid decreases antimicrobial potency (MIC increases to 64 µg/mL).

• Thiadiazoline Ring: Saturation at Δ⁴ improves metabolic stability (t₁/₂ = 6.2 h vs. 1.8 h for saturated analog).

Pharmacokinetic and Toxicity Profiling

ADME Properties

• Absorption: Caco-2 permeability = 8.7 × 10⁻⁶ cm/s (high intestinal absorption).

• Metabolism: Hepatic clearance via CYP3A4 (CLhep = 12 mL/min/kg).

Toxicity Data

• Acute Toxicity: LD₅₀ = 320 mg/kg (mice, oral).

• Genotoxicity: Negative in Ames test at ≤100 µM.

Applications in Drug Development

Lead Compound Optimization

Structural modifications to enhance solubility include:

• PEGylation: Increases aqueous solubility from 0.8 mg/mL to 5.2 mg/mL.

• Prodrug Design: Phosphate ester prodrugs improve oral bioavailability (F = 78% vs. 42% for parent compound).

Combination Therapies

Synergy with doxorubicin (CI = 0.3) in breast cancer models suggests potential for combination regimens.